Cas no 10326-99-5 (2-methyl-1-(4-nitrophenyl)propan-1-one)

• Product Name: 2-methyl-1-(4-nitrophenyl)propan-1-one
• CAS No: 10326-99-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1139871
• PubChem ID: 13445260
• Update Time: 2025-04-20

2-methyl-1-(4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(4-nitrophenyl)propan-1-one
• AGN-PC-00MLGB
• 4-Nitro-isobutyrophenon
• Isopropyl-p-nitrophenylketon
• 2-methyl-1-(4-nitrophenyl)propanone
• CTK0G7139
• 4-nitroisobutyrophenone
• 1-Propanone, 2-methyl-1-(4-nitrophenyl)-
• SureCN4875245
• p-Nitroisobutyrophenon
• 2-methyl-1-(4-nitrophenyl)-1-propanone
• A800704
• p-Nitroisobutyrophenone
• AGN-PC-00MLGB; 4-Nitro-isobutyrophenon; Isopropyl-p-nitrophenylketon; 2-methyl-1-(4-nitrophenyl)propanone; CTK0G7139; 4-nitroisobutyrophenone; 1-Propanone, 2-methyl-1-(4-nitrophenyl)-; SureCN4875245; p-Nitroisobutyrophenon; 2-methyl-1-(4-nitrophenyl)-1-propanone; A800704; p-Nitroisobutyrophenone;
• BFZPEWMSTIRNIR-UHFFFAOYSA-N
• SCHEMBL4875245
• DTXSID30541052
• 10326-99-5

• Inchi： 1S/C10H11NO3/c1-7(2)10(12)8-3-5-9(6-4-8)11(13)14/h3-7H,1-2H3
• InChI Key： BFZPEWMSTIRNIR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 62.89000
• LogP: 2.95670